Cas no 646052-77-9 (1,3-Isobenzofurandione, 4-ethynyl-)

1,3-Isobenzofurandione, 4-ethynyl- structure
646052-77-9 structure
Product Name:1,3-Isobenzofurandione, 4-ethynyl-
CAS No:646052-77-9
MF:C10H4O3
MW:172.136962890625
CID:421851
PubChem ID:45117214
Update Time:2025-04-19

1,3-Isobenzofurandione, 4-ethynyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Isobenzofurandione, 4-ethynyl-
    • 1,3-Isobenzofurandione,4-ethynyl-(9CI)
    • 4-ethynyl-2-benzofuran-1,3-dione
    • 646052-77-9
    • SCHEMBL108619
    • 4-Ethynylisobenzofuran-1,3-dione
    • 3-ethynyl phthalic anhydride
    • DTXSID90668572
    • Inchi: 1S/C10H4O3/c1-2-6-4-3-5-7-8(6)10(12)13-9(7)11/h1,3-5H
    • InChI Key: VCJUSEFXUWAMHH-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC=C(C#C)C=2C1=O)=O

Computed Properties

  • Exact Mass: 172.01602
  • Monoisotopic Mass: 172.016043985g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37
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